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Compound of Interest

Compound Name: L-Methionine-13C,d3

Cat. No.: B3330726 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of L-Methionine-¹³C,d₃, a stable isotope-labeled

amino acid, detailing its properties, applications, and the experimental protocols for its use in

research and development.

Core Concepts: Introduction to L-Methionine-¹³C,d₃
L-Methionine-¹³C,d₃ is a specialized form of the essential amino acid L-methionine. In this

isotopically labeled version, the carbon atom of the methyl group is replaced with a heavy

carbon-13 (¹³C) isotope, and the three hydrogen atoms of the same methyl group are

substituted with deuterium (d₃). This labeling results in a mass increase of four atomic mass

units compared to the naturally occurring L-methionine, making it readily distinguishable by

mass spectrometry.

This unique property makes L-Methionine-¹³C,d₃ an invaluable tool in metabolic research and

quantitative proteomics. Its primary applications include its use as a metabolic tracer to study

the dynamics of protein synthesis and breakdown, and as an internal standard for the precise

quantification of endogenous L-methionine in biological samples.[1]

Quantitative Data Summary
The physical and chemical properties of L-Methionine-¹³C,d₃ are summarized in the table

below. These specifications are typical and may vary slightly between suppliers.
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Property Value Source

Chemical Formula ¹³CD₃SCH₂CH₂CH(NH₂)CO₂H [2]

Molecular Weight 153.22 g/mol [2]

Exact Mass 153.073235 g/mol

CAS Number 73488-65-0 [2]

Appearance White to off-white powder [2]

Melting Point 284 °C (decomposes) [2]

Isotopic Purity (¹³C) ≥99 atom % [2]

Isotopic Purity (D) ≥98-99 atom % [2][3]

Chemical Purity ≥99% [2]

Optical Activity
[α]25/D +23.1°, c = 1 in 1 M

HCl
[2]

Solubility Soluble in 1 M HCl [2]

Storage

Store at room temperature,

protected from light and

moisture.

[3]

Methionine Metabolism and Signaling Pathways
L-methionine plays a central role in cellular metabolism, primarily through the methionine cycle.

In this cycle, methionine is converted to S-adenosylmethionine (SAM), the universal methyl

donor for numerous biological reactions, including DNA, RNA, and protein methylation. After

donating its methyl group, SAM is converted to S-adenosylhomocysteine (SAH), which is then

hydrolyzed to homocysteine. Homocysteine can either be remethylated to regenerate

methionine or enter the transsulfuration pathway to be converted into cysteine.
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Diagram 1: Methionine Metabolism Pathways.
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Experimental Protocols and Applications
Application 1: Metabolic Tracer for Protein Turnover
Studies
L-Methionine-¹³C,d₃ is an effective tracer for simultaneously measuring muscle protein

synthesis (MPS) and muscle protein breakdown (MPB). The ¹³C- and d₃-labeled methionine is

incorporated into newly synthesized proteins, and the rate of its incorporation is a measure of

MPS. Concurrently, the deuterated methyl group (d₃) is transferred to histidine residues in

proteins. The release of labeled 3-methylhistidine upon protein degradation serves as a marker

for MPB.[4][5][6]
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Start: C2C12 Myotube Culture

Introduce L-Methionine-¹³C,d₃
into culture medium

Incubate for various time points
(e.g., 4, 8, 24, 48 hours)

Harvest cell lysates and culture medium separately

Protein Hydrolysis of cell lysates
(e.g., 6M HCl)

Calculate MPB:
Measure d₃-3-Methylhistidine in medium

MediumDerivatization of amino acids

LC-MS/MS or GC-MS Analysis

Calculate MPS:
Measure ¹³C,d₃-Methionine enrichment in protein
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Start: Biological Sample
(e.g., Plasma, Cell Lysate)

Spike with known concentration of
L-Methionine-¹³C,d₃ (Internal Standard)

Protein Precipitation
(e.g., with Trichloroacetic Acid or Acetonitrile)

Centrifugation

Collect Supernatant

LC-MS/MS Analysis
(MRM Mode)

Quantification:
Calculate Analyte/Internal Standard Peak Area Ratio

Determine Endogenous
L-Methionine Concentration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3330726?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

